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For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Cyclohexyl-N-methylcyclohexanamine, a tertiary amine with a unique molecular
architecture, holds a significant position in synthetic chemistry. This guide provides a
comprehensive overview of its chemical identity, including a detailed list of synonyms and key
identifiers. It delves into its physicochemical properties, synthesis methodologies with
mechanistic insights, and a thorough exploration of its applications, particularly in catalysis and
as a versatile building block in pharmaceutical and agrochemical research. Furthermore, this
document outlines crucial safety and toxicological information, alongside established analytical
techniques for its characterization and quantification, serving as an essential resource for
professionals in the chemical and life sciences.

Chemical Identity and Nomenclature

N-Cyclohexyl-N-methylcyclohexanamine is systematically named as such according to
IUPAC nomenclature. However, it is widely known in the chemical literature and commercial
catalogues by a variety of synonyms. Understanding these alternative names is crucial for
effective literature searching and chemical sourcing.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Cyclohexyl-N-
methylcyclohexanamine is fundamental for its handling, application in synthesis, and for
predicting its behavior in various chemical and biological systems.
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Property Value Source

Colorless to pale yellow liquid
Appearance ] ] o [2]
with a mild amine-like odor.[2]

Boiling Point 262.7 °C at 760 mmHg [2][5]
Density ~0.91 g/cm?3 [2][5]
Flash Point 110.6 °C [2][5]
Refractive Index n20/D 1.49 [2][3]
Water Solubility Low solubility [2]

) - Miscible with organic solvents
Organic Solvent Solubility ] [2]
like ethanol and ether.[2]

Synthesis and Mechanistic Pathways

The synthesis of N-Cyclohexyl-N-methylcyclohexanamine is primarily achieved through two

main routes: the methylation of dicyclohexylamine and the reductive amination of
cyclohexanone.

Methylation of Dicyclohexylamine

This is a common and direct method for the synthesis of N-Cyclohexyl-N-
methylcyclohexanamine. The reaction involves the introduction of a methyl group onto the
nitrogen atom of dicyclohexylamine.

Reaction Scheme:

Dicyclohexylamine Methylation
>

N-Cyclohexyl-N-methylcyclohexanamine

Methylating Agent
(e.g., Dimethyl Sulfate, Formaldehyde)

Click to download full resolution via product page
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Synthesis Pathway via Methylation
Common Methylating Agents and Mechanisms:

o Dimethyl Sulfate: This is a powerful methylating agent. The reaction proceeds via a
nucleophilic attack of the secondary amine (dicyclohexylamine) on one of the methyl groups
of dimethyl sulfate, with the sulfate group acting as a good leaving group.

o Eschweiler-Clarke Reaction: This method utilizes formaldehyde as the source of the methyl
group and formic acid as the reducing agent. The mechanism involves the formation of an
iminium ion from the reaction of dicyclohexylamine with formaldehyde, which is then reduced
by formic acid (hydride transfer) to yield the methylated product.[10] This method is
advantageous as it avoids the formation of quaternary ammonium salts.[10]

o High-Pressure Reaction with Formaldehyde: An industrial approach involves reacting
dicyclohexylamine with formaldehyde under high pressure (around 2.4 MPa) and
temperature (around 160 °C), which can lead to high purity and yield.[9]

Reductive Amination of Cyclohexanone

This method involves the reaction of cyclohexanone with methylamine to form an enamine or
imine intermediate, which is then reduced to the final product.

Reaction Scheme:

Cyclohexanone
\>

Enamine/lmine Intermediate .
Reduction
> \)

N-Methylcyclohexylamine

Methylamine

Reducing Agent
(e.g., H2, NaBHsCN)

Click to download full resolution via product page

Reductive Amination Pathway
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This pathway first forms N-methylcyclohexylamine, which can then be further reacted with
another equivalent of cyclohexanone and a reducing agent to yield N-Cyclohexyl-N-
methylcyclohexanamine.

Spectroscopic Characterization

Unambiguous identification of N-Cyclohexyl-N-methylcyclohexanamine is critical.
Spectroscopic methods provide the necessary data for structural confirmation and purity
assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl
protons (a singlet) and a complex series of multiplets for the cyclohexyl ring protons.

e 13C NMR: The carbon NMR spectrum will display a signal for the methyl carbon and distinct
signals for the carbons of the two cyclohexyl rings. The carbon attached to the nitrogen will
be shifted downfield.

While publicly available high-resolution spectra are limited, chemical shifts can be predicted or
found in proprietary databases. For the related compound N-methylcyclohexylamine, the 1H
NMR spectrum shows a singlet for the methyl protons at approximately 2.40 ppm and
multiplets for the cyclohexyl protons between 1.03 and 1.87 ppm.[11] The 13C NMR spectrum
of N-methylcyclohexylamine shows the methyl carbon at around 33.25 ppm and the cyclohexyl
carbons at various shifts, with the carbon attached to the nitrogen at approximately 58.49 ppm.
[11]

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of the molecule. Electron ionization (El) mass spectrometry would be expected to show
a molecular ion peak (M+) corresponding to the molecular weight of 195.35.

Infrared (IR) Spectroscopy

The IR spectrum of N-Cyclohexyl-N-methylcyclohexanamine would be characterized by the
absence of N-H stretching bands (as it is a tertiary amine) and the presence of C-H stretching
bands for the alkyl groups.
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Applications in Research and Development

N-Cyclohexyl-N-methylcyclohexanamine and its synonyms are utilized in various fields, from
industrial processes to fine chemical synthesis.

Catalyst in Organic Synthesis

It is employed as a catalyst in several organic reactions. For instance, it serves as a catalyst in
the production of urethane foams, contributing to the stability and reactivity of the process.[5] It
has also been used as a base during Pd-catalyzed cyclization reactions and as a catalyst in O-
phenylation of tertiary alcohols.[12]

Building Block in Pharmaceutical and Agrochemical
Synthesis

The unique structure of N-Cyclohexyl-N-methylcyclohexanamine makes it a valuable
intermediate in the synthesis of more complex molecules. It is explored as a building block in
drug development for creating compounds with potential therapeutic properties.[9] Its
derivatives have been investigated for applications in synthesizing antiviral and anti-
inflammatory drugs. It also finds use in the agrochemical industry for the production of
pesticides and herbicides.

Material Science

Due to its photophysical properties, derivatives of N-Cyclohexyl-N-methylcyclohexanamine
are being explored for their use in optoelectronic materials, such as in solar energy collection
and as luminescent materials.

Toxicology and Safety Information

A comprehensive understanding of the toxicological profile and safe handling procedures is
paramount for researchers and professionals working with N-Cyclohexyl-N-
methylcyclohexanamine.

Hazard Identification

o Acute Toxicity: It is harmful if swallowed and may be toxic in contact with skin.[9] The oral
LD50 in rats has been reported as 446 mg/kg.[5]
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» Skin Corrosion/Irritation: It is classified as causing severe skin burns and eye damage.[9]

e Respiratory Irritation: Vapors can irritate the eyes and respiratory tract.

Safe Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.

e Personal Protective Equipment:
o Eye/Face Protection: Chemical safety goggles and/or a face shield are required.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.

o Respiratory Protection: If working with heated material or in a poorly ventilated area, a
respirator with an appropriate cartridge for organic vapors should be used.

First Aid Measures

 In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Analytical Methodologies

Accurate and reliable analytical methods are essential for quality control, reaction monitoring,
and pharmacokinetic studies involving N-Cyclohexyl-N-methylcyclohexanamine.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for the analysis of this volatile compound. A non-polar capillary
column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, can be used for
separation. The mass spectrometer allows for positive identification based on the fragmentation
pattern and accurate quantification. For the analysis of related amines, a DB-1MS column with
helium as the carrier gas has been reported.[4]

High-Performance Liquid Chromatography (HPLC)

For less volatile derivatives or for analyses in complex matrices, HPLC can be employed. Due
to the lack of a strong chromophore, UV detection may not be sensitive. Alternative detection
methods such as evaporative light scattering detection (ELSD) or mass spectrometry (LC-MS)
would be more appropriate. For the analysis of similar aliphatic amines, which are polar and
lack UV activity, methods using HILIC or mixed-mode chromatography with detectors like ELSD
or MS have been developed.[13] Derivatization with a UV-active tag can also be a strategy to
enhance detection by UV-Vis.

Conclusion

N-Cyclohexyl-N-methylcyclohexanamine is a versatile tertiary amine with a well-defined
chemical profile and a growing range of applications. Its importance as a catalyst and a
synthetic building block in the pharmaceutical and agrochemical industries is well-established.
This guide has provided a detailed overview of its nomenclature, physicochemical properties,
synthesis, applications, safety, and analytical methods. By consolidating this technical
information, this document aims to serve as a valuable resource for scientists and researchers,
facilitating safer and more efficient utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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